Cas no 1805739-10-9 (1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1805739-10-9
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4974784
• Update Time: 2025-06-08

1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO3/c1-2-16-12-9(6-11(15)7-13)4-3-5-10(12)8-14/h3-5,14H,2,6-8H2,1H3
• InChI Key： MJBGRJORLQBVSQ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(CO)C=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Additional information on 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1805739-10-9 and Product Name: 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one

The compound identified by the CAS number 1805739-10-9 and the product name 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex aromatic structure with functional groups such as bromine, ethoxy, and hydroxymethyl, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The detailed exploration of this molecule not only highlights its structural attributes but also delves into its possible roles in modern medicinal chemistry.

At the core of understanding this compound lies its molecular architecture. The presence of a bromine substituent at the first carbon position and an ethoxy group at the second position of the phenyl ring introduces unique reactivity, making it a valuable intermediate in organic synthesis. Furthermore, the hydroxymethyl group at the third position adds another layer of functionality, enabling diverse chemical transformations. This combination of substituents makes 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one a versatile building block for constructing more complex pharmacophores.

In recent years, there has been a surge in research focusing on molecules with aromatic structures due to their prevalence in biologically active compounds. The specific arrangement of functional groups in 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one aligns well with this trend. Studies have shown that aromatic compounds with bromine substituents can serve as effective substrates for cross-coupling reactions, which are pivotal in the synthesis of novel drug candidates. For instance, the Suzuki-Miyaura coupling reaction has been utilized to introduce various aryl groups, expanding the structural diversity of derivatives.

Moreover, the hydroxymethyl group in this compound opens avenues for further functionalization through oxidation or reduction reactions. These transformations can yield aldehydes, ketones, or even carboxylic acids, depending on the reaction conditions. Such modifications are crucial in fine-tuning the pharmacological properties of the compound, making it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the biological activity of molecules before synthesizing them. In this context, 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one has been subjected to virtual screening against various biological targets. Preliminary findings suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This aligns with current trends in drug development, where modulating inflammatory responses is a key strategy for treating chronic diseases.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The aromatic ring system and the presence of electron-withdrawing groups like bromine make 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one a promising scaffold for designing kinase inhibitors. Researchers have already reported success in modifying this molecule to enhance its binding affinity to specific kinase targets, paving the way for new anticancer therapies.

Another area where this compound shows promise is in the development of antimicrobial agents. With rising concerns about antibiotic resistance, there is a growing need for novel antimicrobial compounds. The structural features of 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one make it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary experiments have demonstrated promising results in vitro, suggesting its potential as an antimicrobial agent.

The synthesis of 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the bromination of an appropriate precursor followed by functional group interconversions to introduce the ethoxy and hydroxymethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions ensure high yields and purity, making it feasible for large-scale production.

In conclusion, 1-Bromo-3-(2-ethoxy-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805739-10-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical transformations and biological applications, making it a valuable asset for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like these will undoubtedly play a crucial role in shaping the future of medicine.